Cas no 1803801-14-0 (4-Phenyl-2-(trifluoromethyl)nicotinaldehyde)

• Product Name: 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde
• CAS No: 1803801-14-0
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4907311
• Update Time: 2025-05-22

4-Phenyl-2-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)12-11(8-18)10(6-7-17-12)9-4-2-1-3-5-9/h1-8H
• InChI Key： WPIKWWAAZHJMMU-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C=CN=1)C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde

Recent Advances in the Study of 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde (CAS: 1803801-14-0)

The compound 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde (CAS: 1803801-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde, which serves as a key intermediate in the preparation of various heterocyclic compounds. Researchers have developed efficient synthetic routes to access this aldehyde, often involving palladium-catalyzed cross-coupling reactions or multi-component reactions. The presence of both the phenyl and trifluoromethyl groups on the nicotinaldehyde scaffold imparts unique electronic and steric properties, making it a valuable building block for medicinal chemistry.

In terms of biological activity, preliminary screening data suggest that derivatives of 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde exhibit promising activity against several disease targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs showed potent inhibition of protein kinases involved in cancer cell proliferation. The trifluoromethyl group, in particular, appears to enhance both the binding affinity and metabolic stability of these compounds.

Structural-activity relationship (SAR) studies have revealed that modifications at the aldehyde functionality can significantly influence the biological profile of these compounds. Researchers have explored various transformations, including reductive amination and condensation reactions, to generate diverse libraries of derivatives for biological evaluation. The resulting compounds have shown varying degrees of selectivity against different enzyme families, suggesting potential for target-specific drug development.

From a drug development perspective, the physicochemical properties of 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde and its derivatives appear favorable. Computational modeling studies indicate good membrane permeability and moderate solubility, which are important considerations for oral bioavailability. However, further optimization may be required to address potential metabolic liabilities associated with the aldehyde functionality.

Recent patent literature indicates growing commercial interest in this compound class, with several pharmaceutical companies filing applications covering various derivatives and their therapeutic uses. The compound's CAS number (1803801-14-0) has appeared in multiple patent filings related to anti-inflammatory and anticancer applications, suggesting its potential as a privileged scaffold in medicinal chemistry.

In conclusion, 4-Phenyl-2-(trifluoromethyl)nicotinaldehyde represents an important chemical entity with significant potential in drug discovery. Ongoing research continues to explore its synthetic applications, biological activities, and therapeutic potential. Future studies should focus on further elucidating its mechanism of action and optimizing its drug-like properties for clinical development.